Cas no 123333-68-6 (2-sulfobenzoic acid hydrate)

• Product Name: 2-sulfobenzoic acid hydrate
• CAS No: 123333-68-6
• Molecular Formula: C₇H₆O₅S^.H₂O
• Molecular Weight: 220.19982
• MDL: MFCD00149534
• CID: 91559
• PubChem ID: 24820382

2-sulfobenzoic acid hydrate Properties

Names and Identifiers

• 2-sulfobenzoic acid hydrate
• o-Sulfobenzoic Acid n-Hydrate
• 2-SULPHOBENZOIC ACID HYDRATE
• o-Sulfobenzoic Acid Hydrate
• o-Sulphobenzoic Acid
• DS-12168
• 2-sulfobenzoic acid;hydrate
• SCHEMBL818710
• DTXSID50924464
• AKOS025244046
• 2-Sulfobenzoic acid--water (1/1)
• E77233
• 123333-68-6
• 2-Sulfobenzoicacidhydrate
• EN300-108107
• MFCD00149534
• 2-Sulfobenzoic acid trihydrate
• A890795
• FT-0723348
• 2-Sulfobenzoic acid hydrate
• HVJWSZOEEIYKSS-UHFFFAOYSA-N

• MDL： MFCD00149534
• InChIKey： HVJWSZOEEIYKSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O5S.H2O/c8-7(9)5-3-1-2-4-6(5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);1H2
• SMILES： O.S(C1C=CC=CC=1C(O)=O)(O)(=O)=O
• BRN： 2106852

Computed Properties

• Exact Mass: 220.00400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 220.00415914g/mol
• Heavy Atom Count: 14
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 1.64800
• PSA: 109.28000
• Boiling Point: 568.6°C at 760 mmHg
• Melting Point: 78-80°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: No data available

2-sulfobenzoic acid hydrate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314,H318
• Warning Statement： P280,P303+P361+P353,P305+P351+P338,P310
• Storage Condition：Sealed in dry,Room Temperature(BD78631)
• PackingGroup：Ⅱ
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2-sulfobenzoic acid hydrate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters